N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H17N3O5S/c1-20-16(23)11-7-14(27-17(11)21(2)18(20)24)15(22)19-8-10-9-25-12-5-3-4-6-13(12)26-10/h3-7,10H,8-9H2,1-2H3,(H,19,22)
• InChI Key: OKYZMFMZJPKLOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NCC3COC4=CC=CC=C4O3)C(=O)N(C1=O)C
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

The compound “N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a complex organic molecule. It is related to several other compounds that have been studied for various applications.

Synthesis Analysis

The synthesis of this compound could involve several steps, including the formation of the dihydrobenzo[b][1,4]dioxin ring and the tetrahydrothieno[2,3-d]pyrimidine ring. The exact synthesis process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. This structure could be analyzed using techniques such as X-ray crystallography. The compound’s structure is likely to have a significant impact on its properties and behavior.

Chemical Reactions Analysis

The compound could undergo various chemical reactions, depending on the conditions. For example, it might participate in reactions involving its dihydrobenzo[b][1,4]dioxin and tetrahydrothieno[2,3-d]pyrimidine rings. The exact reactions would depend on factors such as the presence of other reactants and the temperature and pressure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. These properties could be measured experimentally or predicted using computational methods.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

One area of research involves the synthesis of novel compounds for medicinal purposes. For instance, studies have been conducted on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents. These compounds show promising COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating potential applications in developing new pharmaceutical drugs (Abu‐Hashem et al., 2020).

Biological Activity Studies

Another research focus is on biological activity , where compounds with similar structures are investigated for their potential effects on health and disease. For example, the study of methylglyoxal in food and living organisms explores its role in forming advanced glycation end-products associated with diabetes and neurodegenerative diseases complications (Nemet et al., 2006). Such research highlights the importance of chemical compounds in understanding disease mechanisms and developing treatments.

Advanced Material Development

Research also extends to the development of advanced materials , where specific chemical structures are utilized to create new materials with unique properties. For example, the energetic multi-component molecular solids study explores the formation of novel crystals with N-containing heterocycles, demonstrating the role of strong hydrogen bonds and weak intermolecular interactions in assembling molecules into larger architectures (Wang et al., 2014). This research has implications for designing new materials with potential applications in various industries.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the context in which it is used. For example, if it is used as a drug, its mechanism of action might involve binding to a specific target in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity and reactivity. Appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further studies of its properties and potential applications. This could include developing new synthesis methods, investigating its mechanism of action, and exploring its use in areas such as medicine or materials science.